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Compound of Interest

Compound Name: 4-Vinylbenzoic acid

Cat. No.: B014748

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 4-
Vinylbenzoic acid (4-VBA). The information is curated for professionals in research and
development, with a focus on data accuracy and experimental reproducibility.

Core Physical and Chemical Properties

4-Vinylbenzoic acid, also known as 4-carboxystyrene, is an organic compound that serves as
a versatile monomer in the synthesis of various polymers and is an intermediate in the
production of pharmaceuticals and agrochemicals.[1][2] Its structure consists of a vinyl group
and a carboxylic acid group attached to a benzene ring.[2]

Table 1: General and Physical Properties of 4-Vinylbenzoic Acid
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Property Value Citations
Molecular Formula CoHs02 [1103114]
Molecular Weight 148.16 g/mol [3B1141[5]
CAS Number 1075-49-6 [3][4][6]

Almost white to beige
Appearance _ _ [71[8]
powder/crystalline solid

Melting Point 141-144 °C [1][4][9]
Boiling Point 228.74 °C (estimate) [1107]
Density 1.30 g/cm3 [1][10]
pKa 4.24 £+ 0.10 (Predicted) [11[7]

N Soluble in dichloromethane
Solubility [L]1(4][7]
and methanol.

Spectroscopic Data

Spectroscopic data is crucial for the structural elucidation and identification of 4-Vinylbenzoic
acid.

Table 2: Spectroscopic Data for 4-Vinylbenzoic Acid
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Key Peaks | Chemical o
Spectrum Type : Citations
Shifts (ppm)

~12 ppm (singlet, 1H, COOH),
6.5-8.5 ppm (multiplet, 4H,

1H NMR .pp ( P [11][12]
aromatic), 4.6-5.5 ppm

(multiplet, 3H, vinyl)

Data available in spectral
13C NMR [3]
databases.

Data available in spectral

IR Spectroscopy databases [3][6]

Mass Spectrometry Molecular lon (m/z): 148 [3]

Data available in spectral
Raman Spectroscopy I [3]
atabases.

Experimental Protocols

The following sections detail the methodologies for key experiments related to the synthesis
and characterization of 4-Vinylbenzoic acid.

4-Vinylbenzoic acid can be synthesized using a Wittig reaction in an agueous medium.[13]
[14] This process involves two primary stages: the preparation of a phosphonium salt followed
by the reaction with an aldehyde.[15][16]

Experimental Workflow for Synthesis of 4-Vinylbenzoic Acid
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Synthesis of 4-Vinylbenzoic Acid via Wittig Reaction

Step 1: Preparation of Phosphonium Salt Step 2: Wittig Reaction

4-(Bromomethyl)benzoic Acid
+ Triphenylphosphine

Combine Phosphonium Salt,
Aqueous Formaldehyde, and Water

Add NaOH Solution

Dissolve in Acetone (over 10 min)

Reflux for 45 min

Cool and Collect Product Filter Precipitate
(Vacuum Filtration) (Triphenylphosphine oxide)

Filtrate

Step 3: Isolation|of 4-Vinylbenzoic Acid
Y

Wash with Diethyl Ether [Acidify Filtrate with HCI (pH ~1))

Y
. Filter Precipitate
PIEEIRCECES [(4-Vinylbenzoic Acid)j

Y

l Wash with Water l

Y

[Dry and Characterizej

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Vinylbenzoic acid.
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Protocol:

o Part 1: Preparation of 4-Carboxybenzyltriphenylphosphonium Bromide

[¢]

In a 100 mL round-bottom flask, combine 4-(bromomethyl)benzoic acid (20 mmol) and
triphenylphosphine (20 mmol).[15]

[¢]

Add 60 mL of acetone and equip the flask with a reflux condenser.[15]

[¢]

Heat the mixture to reflux for 45 minutes.[15]

[e]

After cooling the mixture, collect the resulting solid product by vacuum filtration.[15]

o

Wash the solid with diethyl ether (2 x 20 mL) and allow it to dry.[15]
o Part 2: Preparation of 4-Vinylbenzoic Acid

o In a 250 mL Erlenmeyer flask, combine the 4-carboxybenzyltriphenylphosphonium
bromide from the previous step (8 mmol), 32 mL of aqueous formaldehyde (37%), and 15
mL of water.[15]

o Stir the mixture vigorously.[16]
o Over a period of 10 minutes, add a solution of NaOH (62.5 mmol) in 15 mL of water.[15]
o Continue stirring for an additional 45 minutes.[15]

o Filter the precipitate (triphenylphosphine oxide) using vacuum filtration and wash it with
approximately 100 mL of water.[15]

o Slowly acidify the combined filtrate and washings with concentrated hydrochloric acid until
the pH is approximately 1.[15]

o Collect the resulting precipitate, which is 4-Vinylbenzoic acid, by vacuum filtration.[15]

The melting point is a key indicator of a compound's purity.[17] Pure crystalline solids typically
exhibit a sharp melting point range of 0.5-1.0°C.[17]
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Protocol (Capillary Method):

Ensure the 4-Vinylbenzoic acid sample is dry and finely powdered.[18]
o Pack a small amount of the sample into a capillary tube, to a height of about 3 mm.[19]

o Place the capillary tube into a melting point apparatus (e.g., a Mel-Temp or Fisher-Johns
apparatus).[17][19]

o Heat the sample rapidly to determine an approximate melting point.[17]

» Allow the apparatus to cool, then repeat the measurement with a fresh sample, heating
slowly (approximately 2°C per minute) as the temperature approaches the approximate
melting point.[17]

o Record the temperature at which the solid first begins to melt and the temperature at which it
becomes completely liquid. This range is the melting point.[17]

The pKa of a weak acid can be determined experimentally by titration with a strong base and
monitoring the pH.[20][21]

Experimental Workflow for pKa Determination
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Workflow for pKa Determination of a Weak Acid

Prepare a solution of
4-Vinylbenzoic Acid (weak acid)

Pipette a known volume of Calibrate pH meter
the weak acid solution into a beaker with standard buffers

Immerse pH electrode Standardize a solution of
and record initial pH NaOH (strong base)

Titrate with NaOH, adding small
increments and recording pH
and volume after each addition

Continue titration past the
equivalence point (pH ~12)

Plot pH (y-axis) vs.
Volume of NaOH added (x-axis)

Y

Determine the equivalence point
(steepest point of the curve)

Y

Determine the volume at the
half-equivalence point (V_eq / 2)

Find the pH on the curve corresponding
to the half-equivalence point.
This pH is the pKa.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b014748#physical-properties-of-4-vinylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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